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Compound of Interest

(2-bromo-1-
Compound Name:

cyclopentylethyl)benzene

Cat. No.: B6227082

(2-Bromoethyl)benzene, also known as phenethyl bromide, is an organobromine compound
that serves as a versatile reagent in organic synthesis. It is a colorless to pale yellow liquid and
is utilized as a starting material for the preparation of various [3-phenethyl derivatives, which are
found in active pharmaceutical ingredients and fragrances.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of (2-Bromoethyl)benzene is presented
in the table below.
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Property Value Reference
Molecular Formula C8H9Br [3]
Molecular Weight 185.06 g/mol [3]
CAS Number 103-63-9 [3]
Melting Point -56 °C [1]
Boiling Point 220-221 °C [1]
Density 1.355 g/mL at 25 °C [1]
Refractive Index n20/D 1.556 [1]
Flash Point 193 °F [2]
Water Solubility Insoluble (0.039 g/L) [1112]
Solubility Miscible with ether and o
benzene

. Stable. Incompatible with
Stability o [11[2]
strong oxidizing agents.

Experimental Protocols

Detailed methodologies for the synthesis of (2-Bromoethyl)benzene are crucial for its
application in research and development.

Synthesis of (2-Bromoethyl)benzene from Styrene

A common method for synthesizing (2-Bromoethyl)benzene is through the anti-Markovnikov
addition of hydrogen bromide (HBr) to styrene.[4]

e Reaction: The synthesis involves the reaction of styrene with gaseous HBr in the presence of
a free-radical initiator, such as azobisisobutyronitrile (AIBN).[4]

e Procedure:

o Styrene is dissolved in an inert solvent like n-heptane in a glass-lined reactor.[4]
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o A free-radical initiator (e.g., AIBN) is added to the solution.[4]
o Gaseous HBr is introduced into the solution.[4]

o The reaction is typically carried out at a temperature ranging from room temperature to 80-
90°C for approximately 4 hours to achieve a high yield.[4]

* Yield: This method can produce (2-Bromoethyl)benzene with a yield of up to 95%.[4]
Synthesis of (2-Bromoethyl)benzene from Phenethyl Alcohol

An alternative synthesis route involves the reaction of phenethyl alcohol with hydrogen
bromide.[2][3]

o Reaction: Phenethyl alcohol is converted to (2-Bromoethyl)benzene via a nucleophilic
substitution reaction with HBr.[2]

e Procedure:
o Phenethyl alcohol is heated to 110°C.[2]
o Hydrogen bromide gas is slowly introduced while the reaction is refluxed.[2]

o After the reaction is complete, the mixture is cooled and washed sequentially with water, a
10% sodium carbonate solution, and again with water.[2][3]

o The organic layer is dried with anhydrous potassium carbonate.[2][3]

o The final product is purified by fractional distillation under reduced pressure, collecting the
fraction at 97-99°C (2.0 kPa).[2][3]

e Yield: This process can achieve a yield of over 90%.[2][3]

Applications in Pharmaceutical Synthesis

(2-Bromoethyl)benzene is a key building block in the synthesis of various pharmaceutical
compounds.
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e Phenelzine Synthesis: It is a precursor in the preparation of the monoamine oxidase inhibitor
phenelzine, which is used as an antidepressant. This is achieved by reacting (2-
Bromoethyl)benzene with hydrazine.[1][2][5]

o [B-Peptidomimetics: In recent research, (2-Bromoethyl)benzene was used to synthesize 3-
peptidomimetics with potent antimicrobial activity. The synthesis involved reacting methyl
cyanoacetate with (2-Bromoethyl)benzene in the presence of sodium methoxide in methanol,
yielding Methyl a-cyano-a-(2-phenylethyl)benzenebutanoate with a 98% vyield.[4]

o Fentanyl Synthesis Intermediate: It is also used in the synthesis of N-phenethyl-4-piperidone
(NPP), a precursor for the synthesis of fentanyl. For this reason, NPP is a List | chemical in
the United States.[1][6]

Signaling Pathways and Experimental Workflows

While specific signaling pathways directly modulated by (2-bromo-1-
cyclopentylethyl)benzene are not documented due to the lack of information, the synthesis of
its related compound, (2-Bromoethyl)benzene, can be visualized.
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Synthesis of (2-Bromoethyl)benzene from Styrene.
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Synthesis from Phenethyl Alcohol.
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Application in Phenelzine Synthesis
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Application in Phenelzine Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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